Cas no 806603-62-3 (Benzenamine,5-methyl-2-(2-phenylethoxy)-)
806603-62-3 structure
Product Name:Benzenamine,5-methyl-2-(2-phenylethoxy)-
CAS No:806603-62-3
MF:C15H17NO
MW:227.301584005356
CID:714793
PubChem ID:26189433
Update Time:2025-04-19
Benzenamine,5-methyl-2-(2-phenylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,5-methyl-2-(2-phenylethoxy)-
- 5-METHYL-2-(PHENETHYLOXY)ANILINE
- Benzenamine, 5-methyl-2-(2-phenylethoxy)- (9CI)
- 806603-62-3
- AKOS005357438
- 5-methyl-2-(2-phenylethoxy)aniline
- DTXSID90649861
- BENZENAMINE, 5-METHYL-2-(2-PHENYLETHOXY)-
- DB-325809
-
- MDL: MFCD08688316
- Inchi: 1S/C15H17NO/c1-12-7-8-15(14(16)11-12)17-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10,16H2,1H3
- InChI Key: DUNMQAMYFPNOLM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1N)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.131014166g/mol
- Monoisotopic Mass: 227.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.2Ų
Benzenamine,5-methyl-2-(2-phenylethoxy)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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